![molecular formula C16H13FN2O3S2 B2798517 (E)-2-((4-fluorophenyl)sulfonyl)-N-(3-methylbenzo[d]thiazol-2(3H)-ylidene)acetamide CAS No. 895469-17-7](/img/structure/B2798517.png)
(E)-2-((4-fluorophenyl)sulfonyl)-N-(3-methylbenzo[d]thiazol-2(3H)-ylidene)acetamide
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Description
(E)-2-((4-fluorophenyl)sulfonyl)-N-(3-methylbenzo[d]thiazol-2(3H)-ylidene)acetamide is a useful research compound. Its molecular formula is C16H13FN2O3S2 and its molecular weight is 364.41. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antimicrobial Evaluation
A study on the synthesis of new heterocyclic compounds incorporating the sulfamoyl moiety aimed at creating antimicrobial agents introduced a variety of derivatives suitable for antimicrobial purposes. These compounds, through versatile synthesis processes, showed promising in vitro antibacterial and antifungal activities, indicating their potential application in developing new antimicrobial agents (Darwish, Abdel Fattah, Attaby, & Al-Shayea, 2014).
Antioxidant Activity and Synthetic Applications
Research into amidomethane sulfonyl-linked bis heterocycles from arylsulfonylethenesulfonyl oxazolyl/thiazolyl/imidazolyl acetamides revealed compounds with excellent antioxidant activity. The study highlights the chemical versatility of the sulfonyl moiety in synthesizing compounds with significant bioactivity, with one derivative showing greater antioxidant activity than the standard Ascorbic acid, illustrating the compound's potential for therapeutic applications (Talapuru, Gopala, Adivireddy, & Venkatapuram, 2014).
Anticancer and Anti-inflammatory Potential
Further research into N-(3-chloro-4-fluorophenyl)-2 derivatives highlighted their anti-inflammatory activity. Several synthesized derivatives demonstrated significant anti-inflammatory effects, indicating the structural framework's potential in developing new anti-inflammatory drugs (Sunder & Maleraju, 2013).
Sulfide and Sulfone Derivatives for Antimicrobial Activity
A series focusing on the synthesis of sulfide and sulfone derivatives of 4-(2-chloro-4-fluorophenyl)-1,3-thiazol-2-amine/acetamide explored their antimicrobial activity. This study suggests the potential application of such compounds in antimicrobial treatment, with various derivatives synthesized and evaluated against different bacterial and fungal strains (Badiger, Mulla, Khazi, & Khazi, 2013).
Enzyme Inhibitory Activities and Drug Development
Investigations into new sulfonamides with benzodioxane and acetamide moieties revealed enzyme inhibitory potential against α-glucosidase and acetylcholinesterase, offering insights into the development of inhibitors for these enzymes. The study showcases the application of these compounds in researching enzyme inhibitors, with a focus on their synthesis, characterization, and biological evaluation (Abbasi et al., 2019).
Properties
IUPAC Name |
2-(4-fluorophenyl)sulfonyl-N-(3-methyl-1,3-benzothiazol-2-ylidene)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13FN2O3S2/c1-19-13-4-2-3-5-14(13)23-16(19)18-15(20)10-24(21,22)12-8-6-11(17)7-9-12/h2-9H,10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HVNNVRFYGIHPSC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=CC=CC=C2SC1=NC(=O)CS(=O)(=O)C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13FN2O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.